2-[4-(3-fluorobenzyl)-1-piperazinyl]-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[4-[(3-fluorophenyl)methyl]piperazin-1-yl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H24FN3O2/c1-26-19-7-3-6-18(13-19)22-20(25)15-24-10-8-23(9-11-24)14-16-4-2-5-17(21)12-16/h2-7,12-13H,8-11,14-15H2,1H3,(H,22,25)
• InChI Key: BEORXLQSNCOEMQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CN2CCN(CC2)CC3=CC(=CC=C3)F
• Molecular Formula: C20H24FN3O2
• Molecular Weight: 357.4 g/mol

Description

2-[4-(3-fluorobenzyl)-1-piperazinyl]-N-(3-methoxyphenyl)acetamide, also known as FBA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FBA is a piperazine derivative that belongs to the class of benzylpiperazine compounds. It has been found to possess a wide range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 2-[4-(3-fluorobenzyl)-1-piperazinyl]-N-(3-methoxyphenyl)acetamide is not fully understood. However, it has been suggested that this compound acts as a partial agonist of the 5-HT1A receptor and a dopamine D2 receptor antagonist. It has also been found to modulate the activity of the GABAergic and glutamatergic systems in the brain.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, leading to anxiolytic and antidepressant effects. This compound has also been found to improve cognitive function and memory retention in animal models.

Advantages and Limitations for Lab Experiments

2-[4-(3-fluorobenzyl)-1-piperazinyl]-N-(3-methoxyphenyl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity level. This compound is also stable under normal laboratory conditions and can be stored for an extended period. However, this compound has some limitations, such as its low solubility in water, which can make it difficult to administer in animal studies.

Future Directions

There are several future directions for the investigation of 2-[4-(3-fluorobenzyl)-1-piperazinyl]-N-(3-methoxyphenyl)acetamide. One potential area of research is the development of this compound analogs with improved pharmacological properties. Another direction is the investigation of this compound's potential use in the treatment of psychiatric disorders such as anxiety and depression. Additionally, the role of this compound in the modulation of the GABAergic and glutamatergic systems in the brain could be further explored.

Synthesis Methods

The synthesis of 2-[4-(3-fluorobenzyl)-1-piperazinyl]-N-(3-methoxyphenyl)acetamide involves the reaction of 3-fluorobenzylamine with 3-methoxyphenylacetic acid in the presence of piperazine and N,N'-dicyclohexylcarbodiimide (DCC). The reaction proceeds through an amide bond formation mechanism, resulting in the formation of this compound. The purity of the synthesized compound can be checked using various analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC.

Scientific Research Applications

2-[4-(3-fluorobenzyl)-1-piperazinyl]-N-(3-methoxyphenyl)acetamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of pharmacological activities such as anxiolytic, antidepressant, and antipsychotic effects. This compound has also been investigated for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.